Cas no 2171957-00-7 (2-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-ylethan-1-ol)

• Product Name: 2-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-ylethan-1-ol
• CAS No: 2171957-00-7
• MF: C₈H₁₆N₄O₂
• MW: 200.238241195679
• CID: 5928126
• PubChem ID: 165597471
• Update Time: 2025-05-19

2-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-ylethan-1-ol
• EN300-1596055
• 2171957-00-7
• 2-[4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-yl]ethan-1-ol

• Inchi： 1S/C8H16N4O2/c1-6(14-2)8-7(5-9)10-11-12(8)3-4-13/h6,13H,3-5,9H2,1-2H3
• InChI Key： GHUWLWBKUCBFMD-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(CN)N=NN1CCO

Computed Properties

• Exact Mass: 200.12732577g/mol
• Monoisotopic Mass: 200.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 86.2Ų

Additional information on 2-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-ylethan-1-ol

Introduction to Compound CAS No. 2171957-00-7: 2-[4-(Aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-yl]ethan-1-ol

The compound with CAS number 2171957-00-7, commonly referred to as 2-[4-(Aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-yl]ethan-1-ol, is a highly specialized organic compound with a complex structure and diverse applications. This compound has garnered significant attention in recent years due to its unique chemical properties and potential uses in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of this compound is characterized by a triazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of the triazole ring contributes to the compound's stability and reactivity, making it a valuable building block in organic synthesis. The substituents on the triazole ring include an aminomethyl group and a 1-methoxyethyl group, which further enhance its functional versatility.

Recent studies have explored the synthesis of this compound through various methodologies, including click chemistry approaches that leverage the reactivity of azides and alkynes. These methods have enabled researchers to achieve high yields and excellent regioselectivity in the preparation of this compound. The use of copper catalysts has been particularly effective in facilitating the formation of the triazole ring via the Huisgen cycloaddition reaction.

In terms of applications, this compound has shown promise in the development of bioactive molecules. Its ability to act as a ligand in metal complexes has been exploited in catalysis and drug delivery systems. Additionally, its role as an intermediate in the synthesis of more complex molecules has been documented in several recent publications.

The biological activity of this compound has also been a subject of interest. Preclinical studies have indicated potential anti-inflammatory and antioxidant properties, which could make it a candidate for therapeutic applications. Furthermore, its ability to interact with biological targets such as enzymes and receptors has been investigated using computational modeling techniques.

From an environmental perspective, the degradation pathways and ecotoxicological effects of this compound have been studied to assess its safety profile. These studies have provided valuable insights into its persistence in different environmental media and its potential impact on aquatic organisms.

In conclusion, the compound CAS No. 2171957-00-7 represents a significant advancement in organic chemistry due to its unique structure and diverse applications. Continued research into its synthesis, properties, and applications is expected to unlock further potential uses across various industries.